Cas no 1163297-86-6 (2-Iodo-4-methyl-3-nitro-pyridine)

• Product Name: 2-Iodo-4-methyl-3-nitro-pyridine
• CAS No: 1163297-86-6
• MF: C₆H₅IN₂O₂
• MW: 264.020573377609
• MDL: MFCD17168836
• CID: 2182300
• PubChem ID: 84819738
• Update Time: 2025-06-15

2-Iodo-4-methyl-3-nitro-pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-4-methyl-3-nitro-pyridine
• CS-0441379
• DB-261225
• SB30953
• 1163297-86-6
• 2-Iodo-4-methyl-3-nitropyridine
• H20097

• MDL： MFCD17168836
• Inchi： 1S/C6H5IN2O2/c1-4-2-3-8-6(7)5(4)9(10)11/h2-3H,1H3
• InChI Key： VOPBKTIXTVCOCR-UHFFFAOYSA-N
• SMILES： IC1C(=C(C)C=CN=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 263.93957g/mol
• Monoisotopic Mass: 263.93957g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 58.7Ų

Additional information on 2-Iodo-4-methyl-3-nitro-pyridine

Introduction to 2-Iodo-4-methyl-3-nitro-pyridine (CAS No. 1163297-86-6)

2-Iodo-4-methyl-3-nitro-pyridine (CAS No. 1163297-86-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes an iodine atom, a methyl group, and a nitro group attached to a pyridine ring. The combination of these functional groups imparts specific chemical properties that make 2-Iodo-4-methyl-3-nitro-pyridine a valuable intermediate in the synthesis of various biologically active molecules.

The pyridine ring, a six-membered heterocyclic aromatic compound, is a fundamental building block in many pharmaceuticals and agrochemicals. The presence of the iodine atom in 2-Iodo-4-methyl-3-nitro-pyridine provides a reactive site for various chemical transformations, such as nucleophilic substitution and cross-coupling reactions. These reactions are crucial for the synthesis of complex molecules with diverse biological activities.

The methyl group in 2-Iodo-4-methyl-3-nitro-pyridine contributes to the compound's lipophilicity, which can influence its bioavailability and cellular uptake. The nitro group, on the other hand, is known for its strong electron-withdrawing properties, which can affect the compound's reactivity and stability. These features collectively make 2-Iodo-4-methyl-3-nitro-pyridine an attractive candidate for the development of new drugs and therapeutic agents.

In recent years, significant advancements have been made in understanding the potential applications of 2-Iodo-4-methyl-3-nitro-pyridine. One notable area of research involves its use as an intermediate in the synthesis of antiviral agents. Studies have shown that compounds derived from 2-Iodo-4-methyl-3-nitro-pyridine exhibit potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). This has sparked interest in exploring its potential as a lead compound for the development of new antiviral drugs.

Beyond antiviral applications, 2-Iodo-4-methyl-3-nitro-pyridine has also been investigated for its anticancer properties. Research has demonstrated that derivatives of this compound can selectively target and inhibit cancer cells while sparing normal cells. The mechanism of action involves the disruption of key signaling pathways involved in cell proliferation and survival. These findings suggest that 2-Iodo-4-methyl-3-nitro-pyridine could serve as a valuable scaffold for the design of novel anticancer agents.

In addition to its therapeutic potential, 2-Iodo-4-methyl-3-nitro-pyridine has found applications in the field of materials science. The unique electronic properties of this compound make it suitable for use in organic electronic devices, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Recent studies have explored the use of 2-Iodo-4-methyl-3-nitro-pyridine-based materials in these devices, demonstrating improved performance and stability compared to traditional materials.

The synthesis of 2-Iodo-4-methyl-3-nitro-pyridine typically involves multistep processes that require careful control over reaction conditions to achieve high yields and purity. Common synthetic routes include the nitration of 4-methylpyridine followed by iodination at the 2-position. Advances in synthetic methodologies have led to more efficient and environmentally friendly processes, reducing the use of hazardous reagents and minimizing waste generation.

To ensure the safe handling and storage of 2-Iodo-4-methyl-3-nitro-pyridine, it is important to follow standard laboratory practices and guidelines. This includes using appropriate personal protective equipment (PPE) and storing the compound in a cool, dry place away from incompatible materials. Additionally, proper waste disposal procedures should be followed to prevent environmental contamination.

In conclusion, 2-Iodo-4-methyl-3-nitro-pyridine (CAS No. 1163297-86-6) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique chemical structure and versatile reactivity make it an essential intermediate in the synthesis of biologically active molecules with potential therapeutic benefits. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in various scientific disciplines.